METHYL 2-HYDROXYEICOSANOATE METHYL 2-HYDROXYEICOSANOATE
Brand Name: Vulcanchem
CAS No.: 16742-49-7
VCID: VC0107806
InChI: InChI=1S/C21H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(22)21(23)24-2/h20,22H,3-19H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCCC(C(=O)OC)O
Molecular Formula: C21H42O3
Molecular Weight: 342.6 g/mol

METHYL 2-HYDROXYEICOSANOATE

CAS No.: 16742-49-7

Main Products

VCID: VC0107806

Molecular Formula: C21H42O3

Molecular Weight: 342.6 g/mol

METHYL 2-HYDROXYEICOSANOATE - 16742-49-7

CAS No. 16742-49-7
Product Name METHYL 2-HYDROXYEICOSANOATE
Molecular Formula C21H42O3
Molecular Weight 342.6 g/mol
IUPAC Name methyl 2-hydroxyicosanoate
Standard InChI InChI=1S/C21H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(22)21(23)24-2/h20,22H,3-19H2,1-2H3
Standard InChIKey ILUGNSBVAUHPIN-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCC(C(=O)OC)O
Canonical SMILES CCCCCCCCCCCCCCCCCCC(C(=O)OC)O
Appearance Unit:25 mgSolvent:nonePurity:98+%Physical solid
Reference 1. N Carballiera et al. “2-Hydroxy fatty acids from marine sponges 2. The phospholipid fatty acids of the caribbean spongesVerongula gigantea and Aplysina archeri” Lipids, vol. 24 pp. 229-232, 19892. C. Lendrum et al. “Nonequilibrium 2-Hydroxyoctadecanoic Acid Monolayers: Effect of Electrolytes” Langmuir, vol. 27 pp. 4430-4438, 20113. E. Maldonado et al. “FA2H is responsible for the formation of 2-hydroxy galactolipids in peripheral nervous system myelin” Journal of Lipid Research, Vol. 49 pp. 153-161, 20084. G. Nagahashi and D. Douds Jr. “The effects of hydroxy fatty acids on the hyphal branching of germinated spores of AM fungi” Fungal Biology, vol. 115 pp. 351-358, 20115. R. Sandhir, M. Khan, and I. Singh “Identification of the Pathway of alpha-Oxidation of Cerebronic Acid in Peroxisomes” Lipids, Vol. 35(10) pp. 1127-1133, 20006. T. Kaneshiro et al. “2-Hydroxyhexadecanoic and 8,9,13-trihydroxydocosanoic acid accumulation by yeasts treated with fumonisin B1” Lipids, vol. 28 pp. 397-401, 1993
PubChem Compound 3472786
Last Modified Nov 11 2021
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